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Compound of Interest

Compound Name: LY 292728

Cat. No.: B1675655

Technical Support Center: LY 292728

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the storage and stability of LY 292728 stock solutions. Below
you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your
experiments.

Frequently Asked Questions (FAQS)
Q1: What are the recommended storage conditions for LY 292728 powder?

Al: LY 292728 powder should be stored at -20°C for long-term stability, where it can be viable
for up to three years.[1]

Q2: How should | store stock solutions of LY 2927287

A2: Stock solutions of LY 292728 should be stored at -80°C.[1] Under these conditions, the
solution is reported to be stable for up to one year.[1]

Q3: What is the recommended solvent for preparing a stock solution of LY 2927287

A3: Dimethyl sulfoxide (DMSOQO) is a commonly used solvent for preparing stock solutions of LY
292728 and other similar compounds for in vitro and in vivo studies.[1] DMSO is a versatile
solvent capable of dissolving a wide range of polar and nonpolar compounds and is miscible
with water and cell culture media.
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Q4: How do | prepare a stock solution of LY 292728 for in vitro experiments?

A4: A detailed protocol for preparing a stock solution is provided in the Experimental Protocols
section below. The general workflow involves dissolving the powdered compound in a suitable
solvent, such as DMSO, to a desired concentration.

Quantitative Data Summary

The following table summarizes the available data on the storage and stability of LY 292728.

Storage Duration of

Form o Source
Temperature Stability

Powder -20°C 3 years [1]

In Solvent -80°C 1 year [1]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of LY 292728 in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of LY 292728, a potent
leukotriene B4 receptor antagonist, for use in in vitro assays.

Materials:

LY 292728 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:
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Weighing the Compound: Carefully weigh the desired amount of LY 292728 powder using an
analytical balance in a chemical fume hood. For a 10 mM stock solution, the amount to be
weighed will depend on the desired final volume.

Dissolving in DMSO: Transfer the weighed LY 292728 powder to a sterile microcentrifuge
tube. Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10
mM.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly to ensure the
compound is completely dissolved. Visually inspect the solution for any undissolved
particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile cryovials.

Long-Term Storage: Store the aliquots at -80°C for long-term stability.[1]

Note on Final DMSO Concentration in Cell Culture: When preparing working solutions for cell-

based assays, it is crucial to dilute the DMSO stock solution in the cell culture medium to a final

DMSO concentration that is non-toxic to the cells, typically below 0.5%.

Troubleshooting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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